Cas no 1396757-95-1 (2-(4-fluorophenyl)-N-{2-[4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}acetamide)

• Product Name: 2-(4-fluorophenyl)-N-{2-[4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}acetamide
• CAS No: 1396757-95-1
• MF: C₁₇H₁₆FN₃OS
• MW: 329.391845703125
• CID: 5405733
• Update Time: 2025-05-21

2-(4-fluorophenyl)-N-{2-[4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-[2-(5-thiophen-2-yl-1H-imidazol-2-yl)ethyl]acetamide
• 2-(4-fluorophenyl)-N-{2-[4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}acetamide

• Inchi： 1S/C17H16FN3OS/c18-13-5-3-12(4-6-13)10-17(22)19-8-7-16-20-11-14(21-16)15-2-1-9-23-15/h1-6,9,11H,7-8,10H2,(H,19,22)(H,20,21)
• InChI Key： NROLJQCKLPRSFC-UHFFFAOYSA-N
• SMILES： C(NCCC1NC(C2SC=CC=2)=CN=1)(=O)CC1=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-fluorophenyl)-N-{2-[4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}acetamide

Introduction to 2-(4-fluorophenyl)-N-{2-[4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}acetamide (CAS No. 1396757-95-1)

2-(4-fluorophenyl)-N-{2-[4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1396757-95-1, represents a convergence of fluorinated aromatic rings, thiophene heterocycles, and imidazole moieties, which are known for their diverse pharmacological properties. The presence of these functional groups suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2-(4-fluorophenyl)-N-{2-[4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}acetamide can be broken down into several key components that contribute to its chemical behavior and biological potential. The 4-fluorophenyl group introduces a fluorine atom into an aromatic ring, which is a common modification in drug design due to its ability to modulate metabolic stability, lipophilicity, and binding affinity. Fluoro substitution often enhances the bioavailability and binding interactions of small molecules with their target proteins. The thiophene ring, a five-membered heterocycle containing sulfur, is well-documented for its role in various bioactive compounds, including antifungal, antibacterial, and anticancer agents. Its sulfur-containing moiety can engage in hydrogen bonding and π-stacking interactions, which are critical for molecular recognition processes.

The 1H-imidazole moiety is another significant structural feature of this compound. Imidazole derivatives are widely recognized for their pharmacological significance, particularly in the development of antiviral, antifungal, and anti-inflammatory drugs. The nitrogen atoms in the imidazole ring can form hydrogen bonds with biological targets, enhancing the compound's ability to interact with enzymes and receptors. Additionally, the ethyl chain linking the imidazole ring to the acetamide group introduces flexibility to the molecule, which can influence its conformational dynamics and binding properties. The acetamide moiety at the terminal end further contributes to the compound's solubility and potential interactions with polar biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. Studies have indicated that 2-(4-fluorophenyl)-N-{2-[4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}acetamide may exhibit inhibitory activity against various enzymes and receptors involved in inflammatory pathways. For instance, preliminary computational studies suggest that the compound could interact with cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). The presence of both fluorine and thiophene moieties may enhance its binding affinity by optimizing hydrophobic interactions and hydrogen bonding networks.

Moreover, the structural motifs present in 2-(4-fluorophenyl)-N-{2-[4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}acetamide have been explored in the context of anticancer drug development. Thiophene-based compounds have shown promise as kinase inhibitors due to their ability to disrupt aberrant signaling pathways in cancer cells. Similarly, imidazole derivatives have been investigated for their potential to inhibit tyrosine kinases and other enzymes overexpressed in tumor cells. The combination of these structural elements may confer dual-targeting capabilities, allowing the compound to modulate multiple pathways simultaneously—a strategy that has gained traction in recent years for developing more effective anticancer therapies.

The synthesis of 2-(4-fluorophenyl)-N-{2-[4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include Suzuki-Miyaura cross-coupling reactions for forming carbon-carbon bonds between aryl halides and boronic acids, as well as cyclization reactions to construct the imidazole ring. The introduction of fluorine atoms often requires specialized reagents or conditions to achieve regioselectivity and minimize side reactions. Given its complex structure, scalability of synthesis will be a critical factor in determining its feasibility for industrial applications.

In vitro pharmacological studies have begun to unravel the potential therapeutic applications of this compound. Initial assays have demonstrated modest inhibitory activity against certain inflammatory markers, suggesting its utility as a lead compound for further optimization. Additionally, preliminary cytotoxicity assays indicate that 2-(4-fluorophenyl)-N-{2-[4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}acetamide exhibits selective toxicity toward certain cancer cell lines while sparing normal cells. This selectivity is a desirable trait in oncology drug development, as it reduces off-target effects and enhances patient tolerance.

The growing interest in structure-based drug design has positioned compounds like 1396757-95-1 at the forefront of medicinal chemistry research. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to elucidate the three-dimensional structures of protein-ligand complexes involving this molecule. These structural insights are invaluable for rationalizing its biological activity and guiding future modifications aimed at improving potency and selectivity.

The regulatory landscape for novel pharmaceutical compounds also plays a crucial role in determining their commercial viability. While 1396757-95-1 does not fall under any restricted categories such as hazardous materials or controlled substances, compliance with Good Manufacturing Practices (GMP) will be essential during preclinical development before human trials can commence. Collaborative efforts between academic researchers and pharmaceutical companies are likely needed to advance this compound through preclinical testing phases efficiently.

Future directions for research on (CAS No 139675795) may include exploring its potential as an antimicrobial agent or investigating its effects on central nervous system (CNS) receptors given the presence of bioactive heterocycles like imidazole and thiophene. Additionally，the development of prodrugs or analogs with improved pharmacokinetic profiles could enhance its therapeutic potential if initial clinical trials yield promising results.